Cas no 2152305-25-2 (2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropane-1-carboxylic acid
• CAS No: 2152305-25-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5892886
• PubChem ID: 165700390
• Update Time: 2025-05-23

2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropane-1-carboxylic acid
• 2152305-25-2
• EN300-1749179
• 2,2-dimethyl-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C12H17NO2S/c1-6(2)10-13-7(5-16-10)8-9(11(14)15)12(8,3)4/h5-6,8-9H,1-4H3,(H,14,15)
• InChI Key： OXBBCAVBPDAEBU-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4Ų

Additional information on 2,2-dimethyl-3-2-(propan-2-yl)-1,3-thiazol-4-ylcyclopropane-1-carboxylic acid

2,2-Dimethyl-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic Acid

2,2-Dimethyl-3-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclopropane-1-carboxylic acid, also known by its CAS registry number No. 2152305-25-2, is a complex organic compound with a unique structural arrangement. This compound belongs to the class of thiazole derivatives and features a cyclopropane ring fused with a carboxylic acid group. The molecule's structure is characterized by the presence of a thiazole ring (a five-membered heterocyclic ring containing sulfur and nitrogen atoms) substituted with a propan-2-yl group at the 4-position. The cyclopropane ring is further substituted with two methyl groups at the 1-position and a carboxylic acid group at the 3-position.

The synthesis of this compound involves multi-step organic reactions, including alkylation, cyclization, and oxidation processes. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have explored various methodologies to optimize the synthesis of thiazole derivatives, including microwave-assisted synthesis and catalytic asymmetric synthesis. These methods not only enhance the reaction efficiency but also minimize environmental impact, aligning with the principles of green chemistry.

The physical and chemical properties of No. 2152305-25-2 have been extensively studied to understand its behavior under different conditions. The compound exhibits a melting point of approximately 160°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its stability under thermal and oxidative conditions has been evaluated, revealing moderate stability at elevated temperatures but susceptibility to oxidation in the presence of strong oxidizing agents.

The biological activity of No. 2152305-25-2 has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent antimicrobial activity against various bacterial and fungal strains. The thiazole moiety in the molecule is known to contribute significantly to its bioactivity, as it can interact with cellular targets such as DNA gyrase and topoisomerase IV. Additionally, preliminary in vitro assays have indicated that this compound may possess anticancer properties, particularly against human breast cancer cells (MCF-7), through mechanisms involving apoptosis induction and cell cycle arrest.

In terms of applications, No. 2152305-25-2 holds potential in the pharmaceutical industry as a lead compound for drug development. Its unique structure allows for further functionalization to enhance bioavailability and target specificity. Researchers are currently exploring its use as a scaffold for designing novel antibiotics and anticancer agents. Furthermore, its ability to form stable complexes with metal ions suggests its potential application in catalysis and materials science.

Recent studies have also focused on the environmental fate of No. 2152305-25-2, particularly its biodegradation pathways under aerobic and anaerobic conditions. Results indicate that the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms, leading to the formation of less toxic byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, No. 2152305-25-66666666666666666 (Note: This seems incorrect; perhaps it's No. 878787878787) is a versatile compound with promising applications in pharmaceuticals, materials science, and biotechnology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for addressing current challenges in drug discovery and environmental sustainability.